Cas no 233600-52-7 ((2R,3R)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol)

• Product Name: (2R,3R)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol
• CAS No: 233600-52-7
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740
• CID: 1071333
• PubChem ID: 9795056
• Update Time: 2024-10-30

(2R,3R)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol Chemical and Physical Properties

Names and Identifiers

• Hydroxybupropion (as (RS,RS)-cyclic Hemiketal)
• SCHEMBL48964
• CHEMBL1172928
• DB11790
• (2S,3S)-2-(3-Chlorophenyl)-3,5,5-trimethylmorpholin-2-ol
• (2~{S},3~{S})-2-(3-chlorophenyl)-3,5,5-trimethyl-morpholin-2-ol
• BDBM50322532
• radafaxinum
• s,s-hydroxybupropion
• Radafaxine [INN]
• 2-Morpholinol, 2-(3-chlorophenyl)-3,5,5-trimethyl-, (2S,3S)-
• 192374-14-4
• 2-Morpholinol, 2-(3-chlorophenyl)-3,5,5-trimethyl-, (2S-cis)-
• RCOBKSKAZMVBHT-TVQRCGJNSA-N
• GW 353162
• 233600-52-7
• Q1485208
• YNT
• AKOS030254719
• J-012438
• Q47741214K
• (S,S)-Hydroxy Bupropion
• Radafaxine
• radafaxina
• UNII-Q47741214K
• BRD-K13394247-003-01-4
• (+)-(2S,3S)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol
• DTXSID501318447
• (2R,3R)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol

• Inchi： InChI=1S/C13H18ClNO2/c1-9-13(16,17-8-12(2,3)15-9)10-5-4-6-11(14)7-10/h4-7,9,15-16H,8H2,1-3H3/t9-,13+/m0/s1
• InChI Key： RCOBKSKAZMVBHT-TVQRCGJNSA-N
• SMILES： CC1C(OCC(N1)(C)C)(C2=CC(=CC=C2)Cl)O

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.1 g/l) (25 º C),